4-[3,5-dihydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,5-triol

• IUPAC Name: 4-[3,5-dihydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,5-triol
• InChI: InChI=1S/C24H42O21/c25-1-5-9(28)13(32)15(34)22(41-5)39-4-8-12(31)20(45-23-16(35)14(33)10(29)6(2-26)42-23)18(37)24(43-8)44-19-11(30)7(3-27)40-21(38)17(19)36/h5-38H,1-4H2
• InChI Key: WDQLRUYAYXDIFW-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)O
• Molecular Formula: C24H42O21
• DSSTOX Substance ID: DTXSID60864180
• Molecular Weight: 666.6 g/mol

Description

It is a β-1,3 beta-glucan with β-1,6 branching and has a molecular weight of approximately 450,000 Da . This compound is known for its immunomodulating and antitumor properties .

Scientific Research Applications

Sonifilan has a wide range of scientific research applications. In medicine, it is used for its immunomodulating and antitumor activities . It has been shown to stimulate the immune system, making it useful in cancer therapy . In the field of chemistry, sonifilan is used as a stabilizer, gelling agent, and thickener . It also has applications in the food industry as a carrier of nutraceuticals and bioactive compounds . Additionally, sonifilan is used in the development of functional foods and edible coatings .

Safety and Hazards

Sizofiran, classified as a beta-glucan and extracted from the fungus Schizophyllum commune, showed no quantifiable adverse reactions through independent scientific procedures. With its classification as a beta-glucan, Sizofiran is generally recognized as safe (GRAS) by the United States FDA.

Future Directions

Designed Sizofiran-related compounds showed better activity than the current drugs such as Camptosar, Sorafenib, Regorafenib, Doxorubicin, and Kenpaullone, indicating strong potential to suppress CRC progression by targeting eIF4E. This research aims to significantly aid development of improved eIF4E-targeting drugs for cancer treatment.

Preparation Methods

Sonifilan is produced through the submerged cultivation of Schizophyllum commune fungus in a bioreactor using sucrose as a substrate . The culture broth is then diluted with demineralized water and ultrasonicated to reduce the molecular weight of the polysaccharide, which enhances its bioavailability . This method is reliable and efficacious for producing low molecular weight schizophyllan .

Chemical Reactions Analysis

Sonifilan undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions are modified polysaccharides with altered molecular weights and bioactivities .

Mechanism of Action

Sonifilan exerts its effects by stimulating the immune system . It activates particular proteins or receptors, such as lactosylceramide, Dickin-1, complement receptor 3, scavenge receptors, and the toll-like receptor . This activation leads to the release of cytokines, which then activate other immune cells like macrophages, neutrophils, and monocytes . These cells enhance the immunological response, making sonifilan effective in cancer therapy .

Comparison with Similar Compounds

Sonifilan is chemically analogous to scleroglucan, which is produced by the fungus Athelia rolfsii . Both polysaccharides share the chemical structure of the backbone with curdlan . sonifilan is unique due to its specific branching and higher molecular weight . Other similar compounds include xanthan gum and partially hydrolyzed polyacrylamide, which are used in enhanced oil recovery processes .